Cas no 1126-80-3 (Benzene, (butylthio)-)

• Product Name: Benzene, (butylthio)-
• CAS No: 1126-80-3
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 162624
• PubChem ID: 136905
• Update Time: 2025-04-19

Benzene, (butylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (butylthio)-
• butylsulfanylbenzene
• Phenyl butyl sulfide
• (1-Thiapenyl)benzene
• (Butylsulfanyl)benzene
• (n-Butylthio)benzene
• Benzene,(butylthio)
• Butyl phenyl sulfide
• butyl phenyl thioether
• butyl phernyl sulfide
• Butylthiobenzene
• n-butyl phenyl sulfide
• n-butyl(phenyl)sulfane
• phenyl n-butyl sulfide
• Sulfide,butyl phenyl
• phenylbutylthioether
• Benzenethiol, S-n-butyl-
• (Butylsulfanyl)benzene #
• Sulfide, butyl phenyl
• SCHEMBL575895
• NSC 42882
• AKOS006243104
• NSC42882
• NSC-42882
• Butyl(phenyl)sulfane
• (1-Thiapentyl)benzene
• DTXSID00150115
• 4-Methyl-1-(1-thiabutyl)benzene
• 1126-80-3
• NS00023654
• MFCD00040696
• G67983
• DB-255944

• Inchi： 1S/C10H14S/c1-2-3-9-11-10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• InChI Key： JETFNRIIPBNRAT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 166.08200
• Monoisotopic Mass: 166.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 241.7°Cat760mmHg
• Flash Point: 98.3°C
• Refractive Index: 1.539
• PSA: 25.30000
• LogP: 3.57880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers